Cas no 91383-48-1 ((2S,4R)-2-amino-4-fluoropentanedioic acid)

• Product Name: (2S,4R)-2-amino-4-fluoropentanedioic acid
• CAS No: 91383-48-1
• MF: C₅H₈FNO₄
• MW: 165.119725227356
• MDL: MFCD00153159
• CID: 799685
• PubChem ID: 7005049
• Update Time: 2025-06-26

(2S,4R)-2-amino-4-fluoropentanedioic acid Chemical and Physical Properties

Names and Identifiers

• D-Glutamic acid,4-fluoro-, (4S)-rel-
• DL-ERYTHRO-4-FLUOROGLUTAMIC ACID
• (2S,4R)-2-amino-4-fluoropentanedioic acid
• 91383-48-1
• L-Glutamic acid, 4-fluoro-, (4R)-
• SCHEMBL3471145
• L-erythro-4-Fluoroglutamic acid
• CHEMBL1650469
• 32563-24-9
• MFCD00153161
• PD132936
• AKOS006281857
• EN300-25684683
• L-erythro-4-Fluoroglutamic acid (H-L-Glu(4R-F)-OH)

• MDL： MFCD00153159
• Inchi： 1S/C5H8FNO4/c6-2(4(8)9)1-3(7)5(10)11/h2-3H,1,7H2,(H,8,9)(H,10,11)/t2-,3+/m1/s1
• InChI Key： JPSHPWJJSVEEAX-GBXIJSLDSA-N
• SMILES： F[C@@H](C(=O)O)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 165.044
• Monoisotopic Mass: 165.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: -3

Experimental Properties

• Density: 1.498
• Melting Point: 171-173
• Boiling Point: 342.4°Cat760mmHg
• Flash Point: 160.9°C
• Refractive Index: 1.491

(2S,4R)-2-amino-4-fluoropentanedioic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4R)-2-amino-4-fluoropentanedioic acid

Introduction to (2S,4R)-2-amino-4-fluoropentanedioic acid (CAS No. 91383-48-1)

(2S,4R)-2-amino-4-fluoropentanedioic acid, identified by its Chemical Abstracts Service (CAS) number 91383-48-1, is a fluorinated α-keto acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and biological activity, making it a subject of extensive study in drug discovery and development.

The stereochemistry of (2S,4R)-2-amino-4-fluoropentanedioic acid is critical to its pharmacological properties. The presence of the (2S) and (4R) configurations ensures specific interactions with biological targets, which is a cornerstone in the design of enantiomerically pure drugs. Such stereochemical specificity is often associated with enhanced efficacy and reduced side effects, a principle that has been widely applied in modern drug design.

Recent advancements in synthetic chemistry have enabled the efficient preparation of (2S,4R)-2-amino-4-fluoropentanedioic acid, making it more accessible for research purposes. The synthesis typically involves multi-step organic transformations, including fluorination and stereoselective modifications, which highlight the compound's synthetic challenge and elegance. These synthetic methodologies are not only crucial for producing the desired enantiomer but also contribute to the broader understanding of fluorinated heterocycles in medicinal chemistry.

The biological significance of (2S,4R)-2-amino-4-fluoropentanedioic acid stems from its resemblance to natural amino acids and its potential as a precursor for bioactive molecules. Fluorinated compounds are known to exhibit unique metabolic stability and binding affinities, which can be exploited in the development of novel therapeutic agents. For instance, fluorine atoms can modulate electronic properties and hydrophobicity, thereby influencing drug-receptor interactions.

In the realm of drug discovery, (2S,4R)-2-amino-4-fluoropentanedioic acid has been explored as a building block for more complex scaffolds. Its incorporation into peptidomimetics or protease inhibitors has shown promise in preclinical studies. Specifically, fluorinated α-keto acids have been investigated for their potential to inhibit enzymes involved in cancer metabolism and inflammation pathways. The fluorine atom's ability to enhance binding affinity has been particularly advantageous in these applications.

Moreover, the compound's structural features make it a valuable intermediate in the synthesis of fluorinated analogs of known drugs. By modifying its core structure, researchers can generate derivatives with improved pharmacokinetic profiles or enhanced target specificity. This approach aligns with the growing trend toward personalized medicine, where tailored molecular entities address individual patient needs more effectively.

From a mechanistic standpoint, (2S,4R)-2-amino-4-fluoropentanedioic acid participates in various biochemical reactions that are relevant to therapeutic intervention. Its carboxyl groups can engage in hydrogen bonding or coordinate with metal ions, while the amino group provides nucleophilicity for further functionalization. These properties make it a versatile scaffold for designing molecules that interact with biological systems.

The role of fluorine in medicinal chemistry cannot be overstated. It has been incorporated into countless drugs due to its ability to improve pharmacological properties such as bioavailability and metabolic resistance. In (2S,4R)-2-amino-4-fluoropentanedioic acid, the fluorine atom at the 4-position adds electronic bulk and lipophilicity, which can fine-tune interactions with biological targets. This modulation is essential for achieving optimal drug efficacy while minimizing off-target effects.

Recent studies have also highlighted the importance of stereochemistry in fluorinated compounds. The (S) configuration at position 2 and the (R) configuration at position 4 confer specific spatial constraints on the molecule, which can influence its binding mode within biological macromolecules. Such stereochemical details are often critical for distinguishing between enantiomers with vastly different pharmacological outcomes.

In conclusion, (2S,4R)-2-amino-4-fluoropentanedioic acid (CAS No. 91383-48-1) represents a fascinating example of how structural complexity can lead to novel biological activity. Its synthesis, stereochemistry, and potential applications underscore its importance in pharmaceutical research. As methodologies for fluorination and stereoselective synthesis continue to advance, compounds like this will remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.